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Compound of Interest

S-Hexadecy!
Compound Name:
methanethiosulfonate

Cat. No.: B014328

Essential Safety and Handling Guide for S-
Hexadecyl Methanethiosulfonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of S-
Hexadecyl methanethiosulfonate, ensuring the safety of laboratory personnel and
compliance with safety regulations.

Hazard Identification and Safety Summary

S-Hexadecyl methanethiosulfonate is a chemical that requires careful handling due to its
potential health hazards. It is classified as toxic if swallowed and may cause an allergic skin
reaction. Adherence to the safety protocols outlined below is essential to minimize risks.

Hazard Classification:

Hazard Class Category Hazard Statement

Acute toxicity (Oral) Category 3 H301: Toxic if swallowed

. e H317: May cause an allergic
Skin sensitization Category 1 ] )
skin reaction
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Signal Word: Danger

Physical and Chemical Properties

Property Value Source
Appearance Yellow solid
Odor Stench
Melting Point 61-63°C [1]
Boiling Point 69 - 71 °C at 0.5 hPa
Density 1.335-1.339 g/cm3 at 25 °C
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]

Acetate, and Hexane

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling S-Hexadecyl methanethiosulfonate to

prevent exposure.

PPE Type

Specification

Hand Protection

Wear protective gloves.

Eye/Face Protection

Use tight-sealing safety goggles and a face
shield.

Skin and Body Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.

Respiratory Protection

Use only outdoors or in a well-ventilated area.
Avoid breathing

dust/fume/gas/mist/vapors/spray.[2]

Operational Plan: Step-by-Step Handling Protocol
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This protocol outlines the safe handling of S-Hexadecyl methanethiosulfonate from receipt to
use in the laboratory.

Caption: Workflow for Handling S-Hexadecyl methanethiosulfonate.
Detailed Steps:

e Receiving and Inspection: Upon receipt, visually inspect the container for any signs of
damage or leaks.

o Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials. The storage area should be locked to restrict access.[2]

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible.[2]

e Donning PPE: Put on all required personal protective equipment as specified in Section 3.

o Handling: Conduct all operations, including weighing and transferring, within a certified
chemical fume hood to minimize inhalation exposure.[3] Avoid generating dust or aerosols.

o After Use: Tightly close the container after each use.
o Decontamination: Clean and decontaminate all work surfaces and equipment after use.

» Doffing PPE: Remove PPE carefully to avoid skin contact, and dispose of it as contaminated
waste.

e Hygiene: Wash hands thoroughly with soap and water after handling the chemical.[2]

Emergency Procedures

In case of accidental exposure, follow these first-aid measures immediately.
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Exposure Route

First-Aid Measures

If Swallowed

Immediately call a POISON CENTER or

doctor/physician. Rinse mouth.

If on Skin

Wash with plenty of soap and water. If skin
irritation or rash occurs, get medical
advice/attention. Take off contaminated clothing

and wash it before reuse.[4]

If Inhaled

Remove person to fresh air and keep
comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[2][4]

If in Eyes

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][4]

Disposal Plan

Proper disposal of S-Hexadecyl methanethiosulfonate and its contaminated waste is crucial

to prevent environmental contamination and ensure safety.

Caption: Disposal Workflow for S-Hexadecyl methanethiosulfonate Waste.

Disposal Steps:

Waste Collection: Collect all waste materials, including unused product, contaminated PPE,

and cleaning materials, in a designated and properly labeled hazardous waste container.

o Container Sealing: Ensure the waste container is tightly sealed to prevent leaks or vapors

from escaping.

o Storage of Waste: Store the sealed waste container in a secure, well-ventilated area, away

from incompatible materials, pending disposal.

» Professional Disposal: Dispose of the contents and the container at an approved waste

disposal plant in accordance with local, state, and federal regulations.[2] Do not allow the
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product to enter drains.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. labsolu.ca [labsolu.ca]

o 2. fishersci.com [fishersci.com]
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 To cite this document: BenchChem. [Personal protective equipment for handling S-
Hexadecyl methanethiosulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014328#personal-protective-equipment-for-handling-
s-hexadecyl-methanethiosulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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